Cas no 737000-93-0 ((R)-(-)-2-HEPTYL ISOTHIOCYANATE)

• Product Name: (R)-(-)-2-HEPTYL ISOTHIOCYANATE
• CAS No: 737000-93-0
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 891448
• PubChem ID: 7018248
• Update Time: 2025-10-21

(R)-(-)-2-HEPTYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-2-HEPTYL ISOTHIOCYANATE
• Y9953
• BS-22577
• (2R)-2-ISOTHIOCYANATOHEPTANE
• 737000-93-0
• BP-12878
• AKOS025295675
• DTXSID801309174
• DB-247273

• MDL： MFCD05664051
• Inchi： 1S/C8H15NS/c1-3-4-5-6-8(2)9-7-10/h8H,3-6H2,1-2H3/t8-/m1/s1
• InChI Key： UPTLUDLHIIYPNC-MRVPVSSYSA-N
• SMILES： S=C=N[C@H](C)CCCCC

Computed Properties

• Exact Mass: 157.09300
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 0,909 g/cm3
• Refractive Index: 1.4860
• PSA: 44.45000
• LogP: 3.05800
• Sensitiveness: Moisture Sensitive

(R)-(-)-2-HEPTYL ISOTHIOCYANATE Security Information

• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：6.1
• PackingGroup：III

Additional information on (R)-(-)-2-HEPTYL ISOTHIOCYANATE

(R)-(-)-2-Heptyl Isothiocyanate: A Comprehensive Overview

(R)-(-)-2-Heptyl isothiocyanate, identified by the CAS number 737000-93-0, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of isothiocyanates, which are organic compounds containing the functional group NCS. The (R) configuration denotes the stereochemistry of the molecule, indicating a specific spatial arrangement of its atoms. The (-) symbol signifies that this compound is levorotatory, meaning it rotates plane-polarized light counterclockwise.

The structure of (R)-(-)-2-heptyl isothiocyanate consists of a heptyl chain attached to an isothiocyanate group. The heptyl chain, which contains seven carbon atoms, contributes to the compound's physical properties, such as solubility and volatility. The isothiocyanate group, on the other hand, imparts reactivity and functionality, making this compound useful in various chemical reactions and applications.

Recent studies have highlighted the potential of (R)-(-)-2-heptyl isothiocyanate in the field of food science and flavor chemistry. Isothiocyanates are known for their pungent aroma and flavor profiles, often associated with mustard oil. This compound has been explored as a natural flavor enhancer in food products, offering a unique taste profile that can be tailored to specific culinary applications.

In addition to its role in food science, (R)-(-)-2-heptyl isothiocyanate has shown promise in materials science. Researchers have investigated its use as a precursor in the synthesis of advanced materials, such as polymers and coatings. The reactivity of the isothiocyanate group allows for versatile chemical transformations, enabling the creation of materials with tailored properties for specific applications.

The synthesis of (R)-(-)-2-heptyl isothiocyanate typically involves multi-step chemical reactions. One common approach involves the reaction of 2-heptylthiourea with an appropriate electrophile to introduce the isothiocyanate group. The stereochemistry of the molecule can be controlled during synthesis using chiral catalysts or resolution techniques, ensuring the desired (R) configuration.

The stability and reactivity of (R)-(-)-2-heptyl isothiocyanate are influenced by its molecular structure. The presence of electron-withdrawing groups adjacent to the sulfur atom enhances the electrophilic character of the nitrogen atom, making it more susceptible to nucleophilic attack. This property makes it a valuable intermediate in organic synthesis.

In terms of safety and handling, (R)-(-)-2-heptyl isothiocyanate should be treated with care due to its reactive nature. Proper protective equipment and ventilation should be used when handling this compound to minimize exposure risks.